4-[tert-butyl(4-nitrobenzyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-[tert-butyl-[(4-nitrophenyl)methyl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H20N2O5/c1-15(2,3)16(13(18)8-9-14(19)20)10-11-4-6-12(7-5-11)17(21)22/h4-7H,8-10H2,1-3H3,(H,19,20)
• InChI Key: AVCXWZHKYDVBIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)CCC(=O)O
• Molecular Formula: C15H20N2O5
• Molecular Weight: 308.33 g/mol

Description

4-[tert-butyl(4-nitrobenzyl)amino]-4-oxobutanoic acid is a useful research compound. Its molecular formula is C15H20N2O5 and its molecular weight is 308.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.13722174 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• The synthesis and characterization of novel bioactive compounds bearing the 4-[tert-butyl(4-nitrobenzyl)amino]-4-oxobutanoic acid structure have been explored. These compounds have shown potential in antitumor activity against various cell lines (Maftei et al., 2013).

Development of Bifunctional Chelating Agents

• Research on the synthesis of bifunctional tetraaza macrocycles, which involve the conversion of compounds like 4-nitrobenzyl-substituted macrocyclic tetraamines into chelating agents, has been documented. These agents have potential applications in medical imaging and therapy (McMurry et al., 1992).

Photolysable Anchoring Linkage in Peptide Synthesis

• The compound has been utilized in the development of photolysable anchoring linkages for the synthesis of peptide amides, which is a significant area in peptide synthesis and drug development (Hammer et al., 2009).

Protection for Amino Acids in Peptide Synthesis

• The p-nitrobenzyl group, related to this compound, has been evaluated as a protecting group for amino acids in the synthesis of peptides. Its stability and effectiveness have been a focus in synthesizing complex peptides and proteins (Muttenthaler et al., 2010).

Asymmetric Synthesis of Natural Products

• The compound has found application in the asymmetric synthesis of natural products like trachyspic acid, which are important in the development of novel pharmaceuticals (Morokuma et al., 2008).

Structural and Spectroscopic Investigations

• Molecular docking, vibrational, structural, electronic, and optical studies of derivatives of this compound have been conducted, indicating its potential in nonlinear optical materials and biological activities (Vanasundari et al., 2018).

Cancer Research

• Research on the synthesis of cyclometalated complexes involving derivatives of this compound has been linked to studies in DNA/protein binding and anticancer activity, highlighting its relevance in cancer research and treatment (Mukhopadhyay et al., 2015).